Cas no 1261951-42-1 (3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol)

• Product Name: 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol
• CAS No: 1261951-42-1
• MF: C₁₂H₈ClFO₂
• MW: 238.642126083374
• MDL: MFCD18315517
• CID: 2765604
• PubChem ID: 53221256
• Update Time: 2025-06-11

3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol, 95%
• DTXSID00685917
• MFCD18315517
• 5'-Chloro-5-fluoro[1,1'-biphenyl]-2,3'-diol
• 1261951-42-1
• 3-CHLORO-5-(5-FLUORO-2-HYDROXYPHENYL)PHENOL
• 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol

• MDL： MFCD18315517
• Inchi： 1S/C12H8ClFO2/c13-8-3-7(4-10(15)5-8)11-6-9(14)1-2-12(11)16/h1-6,15-16H
• InChI Key： YJVQDMOLWLKMLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=CC=1O)F)O

Computed Properties

• Exact Mass: 238.0196853Da
• Monoisotopic Mass: 238.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol

Introduction to 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261951-42-1)

3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261951-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural features, including a chloro substituent at the third position and a fluoro-hydroxyphenyl group at the fifth position on the benzene ring. Such structural motifs are often exploited in the design of bioactive molecules due to their potential interactions with biological targets.

The significance of 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol lies in its utility as a key intermediate in the synthesis of various pharmacologically active agents. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable precursor for further functionalization. In recent years, there has been growing interest in developing novel therapeutic agents that incorporate fluoro-substituted aromatic rings, as these modifications can improve metabolic stability, binding affinity, and overall pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial and antifungal agents. The hydroxyl group at the second position and the fluoro group at the fifth position create a favorable environment for interactions with microbial enzymes and cell membranes. Recent studies have demonstrated that phenolic derivatives with similar structural motifs exhibit promising activity against resistant strains of bacteria and fungi. For instance, modifications of the hydroxyl and fluoro groups have been shown to enhance the efficacy of compounds targeting bacterial DNA gyrase and topoisomerase.

Moreover, 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol has shown potential in the field of anticancer research. The chloro substituent can be readily transformed into more complex functional groups through nucleophilic aromatic substitution reactions, allowing for the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The compound's structural features also make it a valuable tool in drug discovery for addressing inflammatory diseases. Phenolic compounds are well-known for their anti-inflammatory properties, and modifications such as chloro and fluoro substitutions can enhance their biological activity. For example, studies have indicated that certain fluoro-substituted phenols exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which play a central role in inflammation pathways. By targeting COX enzymes, these compounds can reduce pro-inflammatory mediator production, thereby alleviating symptoms associated with chronic inflammatory conditions.

In addition to its pharmaceutical applications, 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol has been explored in materials science research. The unique electronic properties of fluoro-substituted aromatic rings make them attractive for developing organic semiconductors and conductive polymers. These materials are used in various applications, including flexible electronics, solar cells, and sensors. The ability to fine-tune the electronic properties through strategic substitution patterns allows researchers to tailor materials for specific performance requirements.

The synthesis of 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling techniques. Advanced computational methods are often employed to predict reaction outcomes and identify optimal conditions. These computational approaches not only accelerate the synthetic process but also provide insights into reaction mechanisms, enabling further refinement of synthetic strategies.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and energy consumption. For example, catalytic methods using transition metals have been explored as alternatives to traditional stoichiometric approaches. Such innovations not only improve environmental sustainability but also enhance cost-effectiveness, making large-scale production more feasible.

The analytical characterization of 3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm molecular structure and purity. High-performance liquid chromatography (HPLC) is used for purification purposes, ensuring that impurities do not interfere with downstream applications.

In conclusion,3-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261951-42-1) represents a versatile intermediate with broad applications across pharmaceuticals, materials science, and chemical research. Its unique structural features make it a valuable building block for developing novel bioactive molecules addressing various therapeutic challenges. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.